Cas no 88485-80-7 (Pentanenitrile, 2-ethyl-4,4-dimethyl-3-oxo-)

• Product Name: Pentanenitrile, 2-ethyl-4,4-dimethyl-3-oxo-
• CAS No: 88485-80-7
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 631024
• PubChem ID: 20150769
• Update Time: 2025-04-19

Pentanenitrile, 2-ethyl-4,4-dimethyl-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Pentanenitrile, 2-ethyl-4,4-dimethyl-3-oxo-
• 2-ethyl-4,4-dimethyl-3-oxopentanenitrile
• DTXSID70603002
• 88485-80-7
• SCHEMBL10685770
• AKOS009862522

• Inchi： 1S/C9H15NO/c1-5-7(6-10)8(11)9(2,3)4/h7H,5H2,1-4H3
• InChI Key： IFRCIPCFEYIYEO-UHFFFAOYSA-N
• SMILES： O=C(C(C#N)CC)C(C)(C)C

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.9Ų